4-(3-Methoxypropoxy)-3-(trifluoromethyl)benzoic acid

• Molecular Formula: C12H13F3O4
• Molecular Weight: 278.22 g/mol
• IUPAC Name: 4-(3-methoxypropoxy)-3-(trifluoromethyl)benzoic acid
• InChI: InChI=1S/C12H13F3O4/c1-18-5-2-6-19-10-4-3-8(11(16)17)7-9(10)12(13,14)15/h3-4,7H,2,5-6H2,1H3,(H,16,17)
• InChI Key: YRJSSXJPFGCZIM-UHFFFAOYSA-N
• Canonical SMILES: COCCCOC1=C(C=C(C=C1)C(=O)O)C(F)(F)F

Description

4-(3-Methoxypropoxy)-3-(trifluoromethyl)benzoic acid is a useful research compound. Its molecular formula is C12H13F3O4 and its molecular weight is 278.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Methoxypropan-1-ol (217 mg, 2.40 mmol), 4-fluoro-3-(trifluoromethyl)benzoic acid (500 mg, 2.40 mmol), and NaH (240 mg, 6.0 mmol) were combined in THF (10 mL) and DMF (1 mL) at 0° C. under an atmosphere of nitrogen. The reaction mixture was stirred for 16 h at room temperature. The reaction mixture was partitioned between ethyl acetate and a 1M aqueous solution of hydrochloric acid. The layers were separated and then the organic layer was washed with a saturated aqueous solution of sodium chloride, dried over sodium sulfate, and evaporated to dryness. The crude material was purified by column chromatography utilizing a gradient of 0-5% methanol in dichloromethane to yield 4-(3-methoxypropoxy)-3-(trifluoromethyl)benzoic acid (213 mg, 32%) as a white solid. ESI-MS m/z calc. 278.1. found 279.3 (M+1)+; Retention time: 1.38 minutes (3 min run). 4-Propoxy-3-(trifluoromethyl)benzoic acid was prepared from 4-fluoro-3-(trifluoromethyl)benzoic acid and 3-fluoro-4-(2-methoxyethoxy)benzoic acid was prepared from 3,4-difluorobenzoic acid using the procedure described above.